Cas no 65267-32-5 (3-methyl[1,2,4]triazolo[4,3-a]pyrimidine)
65267-32-5 structure
Product Name:3-methyl[1,2,4]triazolo[4,3-a]pyrimidine
3-methyl[1,2,4]triazolo[4,3-a]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl[1,2,4]triazolo[4,3-a]pyrimidine
- 1,4-Triazolo[4,3-a]pyrimidine, 3-methyl-
- 3-Methyl-s-triazolo< 4,3-a> pyrimidin
- 9-methyl-1,5,7,8-tetrazabicyclo[4.3.0]nona-2,4,6,8-tetraene
- AC1L705I
- CTK2F6545
- NSC301669
- SureCN3200251
- T9Z37J9WRQ
- SCHEMBL3200251
- NSC-301669
- DTXSID00316294
- 3-METHYL-(1,2,4)TRIAZOLO(4,3-A)PYRIMIDINE
- 1,2,4-TRIAZOLO(4,3-A)PYRIMIDINE, 3-METHYL-
- 65267-32-5
- AKOS006371972
- 3-methyl-[1,2,4]triazolo[4,3-a]pyrimidine
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- Inchi: 1S/C6H6N4/c1-5-8-9-6-7-3-2-4-10(5)6/h2-4H,1H3
- InChI Key: KWYDJVFGGRGQOB-UHFFFAOYSA-N
- SMILES: N12C=CC=NC1=NN=C2C
Computed Properties
- Exact Mass: 134.05938
- Monoisotopic Mass: 134.059246208g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.08
3-methyl[1,2,4]triazolo[4,3-a]pyrimidine Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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